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Compound of Interest

Compound Name: loversol hydrolysate-1

Cat. No.: B033358

An In-depth Technical Guide to loversol
Hydrolysate-1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of loversol hydrolysate-1, a known
impurity and degradation product of the non-ionic, iodinated contrast agent, loversol. This
document details its chemical identity, formation pathway, and analytical methodologies for its
detection and quantification, aimed at supporting research, quality control, and drug
development activities in the pharmaceutical industry.

Core Compound Identification

loversol hydrolysate-1, a key related substance of loversol, is identified by the following
chemical descriptors.
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Parameter Value Reference
N,N'-Bis(2,3-
dihydroxypropyl)-5-(2-

Chemical Name ydroxypropy))-5-( [1]

hydroxyacetamido)-2,4,6-

triiodoisophthalamide

loversol hydrolysate-1, loversol
Synonyms [1112]
N-1, N-Desmethyl lomeprol

CAS Number 77868-40-7 [1]
Molecular Formula C16H20I3N308 [1]
Molecular Weight 763.06 g/mol [1]

Formation via Hydrolysis: A Degradation Pathway of
loversol

loversol hydrolysate-1 is formed through the hydrolysis of the N-(2-hydroxyethyl)acetamide
side chain of the loversol molecule. This degradation can occur under certain conditions, such
as during synthesis, formulation, or storage, particularly under acidic or basic stress. The
hydrolysis results in the cleavage of the C-N bond of the tertiary amide, leading to the removal
of the N-(2-hydroxyethyl) group.

A patented method for the synthesis of loversol describes a "selective hydrolysis" step to
remove an O-alkyl isomer impurity. In this process, the impurity is hydrolyzed to a compound
referred to as "Compound C," which is N,N'-bis(2,3-dihydroxypropyl)-5-glycolamido-2,4,6-
triiodoisophthalamide, the same chemical entity as loversol hydrolysate-1. This indicates that
hydrolysis is a recognized pathway for the formation of this impurity during the manufacturing
process of loversol.[3]
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Hydrolysis Reaction

loversol Hydrolysate-1
(N-Desmethyl lomeprol)
C16H20I13N308

loversol
C18H2413N309

eavage of N-(2-hydroxyethyl) group

2-Aminoethanol

Sample Preparation

loversol Drug Substance/Product

Forced Degradation

A/

Acid Hydrolysis Base Hydrolysis
(0.1N HCI, 60°C) (0.1N NaOH, 60°C)

A/

Oxidative Stress L Photolytic Stress Thermal Stress
(3% H202 RT) (UV light, 24h) (Water, 60°C)

HPLC-DAD Analysis

Data Acquisition & Processing
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Drug Substance & Product

loversol

Degradation] & Impurity

Hydrolysis

loversol Formulation (Stress Condition)

loversol Hydrolysate-1
(Impurity)

Analytical Control

Stability-Indicating
HPLC Method

Ensures Safety & Effidacy

Method Validation
(ICH Guidelines)

Quality Control & Assurance)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [loversol hydrolysate-1 CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033358#ioversol-hydrolysate-1-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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